![molecular formula C13H22N2O2 B5402503 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane](/img/structure/B5402503.png)
3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane
Overview
Description
3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane, also known as DADBN, is a bicyclic compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied extensively for its potential applications in different fields.
Mechanism of Action
The mechanism of action of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is not fully understood. However, it has been suggested that 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane acts as a nucleophile in reactions with electrophiles. This nucleophilic behavior is due to the presence of a nitrogen atom in the bicyclic structure of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane.
Biochemical and Physiological Effects
3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane may have potential as a therapeutic agent. For example, 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane has been shown to have anticonvulsant properties in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in lab experiments is its high yield of synthesis. Additionally, 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is its high cost, which may limit its use in some experiments.
List of
Future Directions
1. Further studies are needed to understand the mechanism of action of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane.
2. Investigate the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane as a therapeutic agent.
3. Explore the use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane as a chiral auxiliary in asymmetric synthesis.
4. Investigate the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the development of new materials.
5. Study the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the field of catalysis.
6. Investigate the use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the development of new sensors.
7. Study the potential use of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane in the development of new drugs.
Scientific Research Applications
3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane is in the field of organic synthesis. 3,7-diacetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonane can be used as a chiral auxiliary in asymmetric synthesis, which can lead to the production of enantiomerically pure compounds.
properties
IUPAC Name |
1-(7-acetyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-3-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O2/c1-10(16)14-6-12(3)5-13(4,7-14)9-15(8-12)11(2)17/h5-9H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAEOBLSPCWUOCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC2(CC(C1)(CN(C2)C(=O)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.